Cas no 940753-98-0 (N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide)

• Product Name: N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide
• CAS No: 940753-98-0
• MF: C₁₅H₁₅NO₂S₂
• MW: 305.415101289749
• CID: 5684410
• PubChem ID: 8860464
• Update Time: 2025-06-15

N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-26576072
• 940753-98-0
• AB00774932-01
• N-[4-(methylsulfanyl)phenyl]-2-phenylethene-1-sulfonamide
• Z115687882
• N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide

• Inchi： 1S/C15H15NO2S2/c1-19-15-9-7-14(8-10-15)16-20(17,18)12-11-13-5-3-2-4-6-13/h2-12,16H,1H3/b12-11+
• InChI Key： FQNDHKUSMBIXOC-VAWYXSNFSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC1C=CC(=CC=1)SC)(=O)=O

Computed Properties

• Exact Mass: 305.05442107g/mol
• Monoisotopic Mass: 305.05442107g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 400
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 79.8Ų

Additional information on N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide

Research Briefing on N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide (CAS: 940753-98-0) in Chemical Biology and Pharmaceutical Applications

N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide (CAS: 940753-98-0) is a sulfonamide derivative that has recently garnered attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions (PPIs) and enzyme inhibition. Recent studies have explored its role as a small-molecule inhibitor, with a focus on its mechanism of action, pharmacokinetic properties, and therapeutic efficacy in preclinical models.

The synthesis and characterization of N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide have been detailed in several recent publications. The compound's structure, featuring a sulfonamide moiety linked to a phenyl ethene scaffold, has been optimized for enhanced bioavailability and target specificity. Computational modeling and X-ray crystallography studies have provided insights into its binding affinity for specific protein targets, such as carbonic anhydrases and tyrosine kinases, which are implicated in various pathological conditions, including cancer and inflammatory diseases.

In vitro and in vivo studies have demonstrated the compound's efficacy in inhibiting tumor growth and reducing inflammatory markers. For instance, a 2023 study published in the Journal of Medicinal Chemistry reported that N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide exhibited potent inhibitory activity against carbonic anhydrase IX (CAIX), a biomarker associated with hypoxic tumors. The study highlighted the compound's selectivity for CAIX over other isoforms, suggesting its potential as a targeted therapy for solid tumors. Additionally, the compound's ability to cross the blood-brain barrier has sparked interest in its application for neurological disorders.

Pharmacokinetic evaluations have revealed favorable absorption and distribution profiles, with moderate plasma protein binding and a half-life suitable for once-daily dosing. However, challenges remain in optimizing its metabolic stability and minimizing off-target effects. Recent efforts have focused on structural modifications to improve these properties, with derivatives showing enhanced potency and reduced toxicity in preclinical models.

The therapeutic potential of N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide extends beyond oncology. Emerging research has explored its anti-inflammatory and antimicrobial properties. A 2024 study in Bioorganic & Medicinal Chemistry Letters demonstrated its efficacy in suppressing pro-inflammatory cytokines in murine models of rheumatoid arthritis, suggesting a novel application for autoimmune diseases. Furthermore, its sulfonamide backbone has been investigated for antibacterial activity against drug-resistant strains, though further optimization is required to achieve clinical relevance.

In conclusion, N-4-(methylsulfanyl)phenyl-2-phenylethene-1-sulfonamide represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to address its pharmacokinetic limitations and expand its applications across multiple disease areas. The compound's unique mechanism of action and selectivity make it a promising candidate for further development, with potential implications for personalized medicine and combination therapies. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.